Di(propan-2-yloxy)phosphoryl-phenylmethanol
Description
Di(propan-2-yloxy)phosphoryl-phenylmethanol is a useful research compound. Its molecular formula is C13H21O4P and its molecular weight is 272.281. The purity is usually 95%.
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Scientific Research Applications
Phosphonic Acid Applications
Phosphonic acids, characterized by their phosphorus atom bonded to three oxygen atoms and one carbon atom, share structural similarities with phosphate moieties, making them crucial in several applications. These compounds, including those related to Di(propan-2-yloxy)phosphoryl-phenylmethanol, have been utilized for their bioactive properties (as drugs or pro-drugs), in bone targeting, in the design of supramolecular or hybrid materials, for surface functionalization, for analytical purposes, in medical imaging, or as phosphoantigens. This wide range of applications spans across chemistry, biology, and physics, demonstrating the interdisciplinary importance of phosphorus-containing compounds (Sevrain et al., 2017).
Environmental and Biological Impacts
While not directly related to this compound, studies on environmental pollutants like phthalates reveal the broader context of chemical exposure and its effects on human health, highlighting the importance of understanding and regulating chemical compounds. Phthalates, for instance, have been linked to adverse effects on male reproductive health and have raised concerns about their ubiquity and impact, underscoring the necessity for ongoing research into the effects of chemical compounds on both the environment and human health (Lagos-Cabré & Moreno, 2012).
Advanced Materials and Technologies
Research into the separation and purification of biologically produced chemicals, such as diols from fermentation broth, demonstrates the relevance of compounds like this compound in the development of new materials and technologies. The complexity of separation processes and their impact on the cost and efficiency of production processes underscores the value of ongoing research in the field of material science and chemical engineering (Xiu & Zeng, 2008).
Properties
IUPAC Name |
di(propan-2-yloxy)phosphoryl-phenylmethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21O4P/c1-10(2)16-18(15,17-11(3)4)13(14)12-8-6-5-7-9-12/h5-11,13-14H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCHMUMZWEDNROG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OP(=O)(C(C1=CC=CC=C1)O)OC(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21O4P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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